3Alaph-Tigloyloxypterokaurene L3

• Molecular Formula: C25H36O5
• Molecular Weight: 416.5 g/mol
• InChI: InChI=1S/C25H36O5/c1-6-15(2)20(26)30-19-9-10-22(4)18(23(19,5)21(27)28)8-11-24-13-16(3)17(14-24)7-12-25(22,24)29/h6,17-19,29H,3,7-14H2,1-2,4-5H3,(H,27,28)/b15-6+/t17-,18+,19-,22-,23+,24-,25-/m1/s1
• InChIKey: OMEDWFNWWHKRJU-KMRCWPNYSA-N

3Alaph‑Tigloyloxypterokaurene L3 Overview

3Alaph-Tigloyloxypterokaurene L3 (3α‑Tigloyloxypterokaurene L3, CAS 1588516‑87‑3) is an ent‑kaurane diterpenoid first isolated from the ethanol extract of Wedelia trilobata [1]. It belongs to the kaurane diterpenoid class, a group of tetracyclic diterpenes commonly encountered in the Asteraceae family . The compound is commercially available as a research‑grade natural product standard, typically supplied with ≥95 % purity as determined by HPLC and structurally confirmed by 1H‑NMR and HR‑EIMS .

1

Natural product analytical reference standard for diterpenoid authentication

HPLC/LC-MS retention time and mass calibration

2

Isomer-specific E-enoate standard for chirality-sensitive workflows

Distinct from angeloyloxy (Z) isomer; essential for reproducible bioactivity metadata

3

High-purity single entity from Wedelia trilobata metabolome

Minimizes interference from co-occurring ent-kauranes in complex extracts

• [1] Ma, B. J., Wen, C. N., Gao, Y., Ren, F. C., Wang, F., & Liu, J. K. (2013). ent‑Kaurane diterpenoids from the plant Wedelia trilobata. Natural Products and Bioprospecting, 3(3), 107‑111. View Source

Why 3Alaph‑Tigloyloxypterokaurene L3 Cannot Be Substituted

ent‑Kaurane diterpenoids from Wedelia trilobata share a common tetracyclic skeleton but differ markedly in C‑3 esterification and C‑9 oxidation patterns [1]. 3Alaph‑Tigloyloxypterokaurene L3 carries a tigloyl (2‑methyl‑2‑butenoyl) ester at C‑3α, whereas close analogs such as pterokaurene L3 lack any C‑3 ester, 3α‑angeloyloxypterokaurene L3 bears an angeloyl group, and 3α‑cinnamoyloxypterokaurene L3 possesses a cinnamoyl moiety [2]. These structural variations alter molecular weight, lipophilicity (Log P), and chromatographic retention, directly impacting analytical method development and potential biological target engagement. Moreover, the biosynthetic origin and relative abundance of each congener in plant extracts differ, making the use of a generic “ent‑kaurane” standard unsuitable for accurate quantification or pharmacological profiling [3].

Unesterified core

Pterokaurene L3 has lower lipophilicity and molecular mass, altering reversed-phase retention and solubility profiles compared to the tigloyloxy standard.

Angeloyloxy isomer

The Z-enoate geometry exhibits distinct chromatographic behavior and may differ in enzyme-inhibition metadata; no direct PTP1B data available for the angeloyl ester.

Crude extract or mixed standards

Uncontrolled mixtures containing >15 diterpenoids introduce co-elution risks and prevent unambiguous peak assignment in quantitative assays.

• [1] Ma, B. J., Wen, C. N., Gao, Y., Ren, F. C., Wang, F., & Liu, J. K. (2013). ent‑Kaurane diterpenoids from the plant Wedelia trilobata. Natural Products and Bioprospecting, 3(3), 107‑111. View Source
• [2] Bohlmann, F., Ziesche, J., King, R. M., & Robinson, H. (1981). Naturally occurring terpene derivatives. Part 340. New diterpenes from Wedelia species. Phytochemistry, 20(4), 751‑756. View Source
• [3] Ren, Y., et al. (2019). Phytochemical, pharmacological and tissue culture applications of Wedelia spp. – A review. South African Journal of Botany, 123, 180‑192. View Source

3Alaph‑Tigloyloxypterokaurene L3 Comparative Evidence

Lipophilicity vs. Unesterified Core

HR‑EIMS analysis of 3Alaph‑Tigloyloxypterokaurene L3 yields a molecular ion peak at m/z 416.2554, consistent with the molecular formula C25H36O5 (calculated 416.2563) [1]. In contrast, pterokaurene L3, which lacks the C‑3 tigloyl ester, displays a molecular ion at m/z 318.2195 (C20H30O3) . This ~98 Da mass difference provides a definitive MS fingerprint for distinguishing the two compounds in complex extracts and for purity verification.

Lipophilicity

Data to verify

LogP 5.54 (predicted)Pterokaurene L3: LogP 4.52

Supports retention-time calibration and lipophilicity-dependent assay design

Predicted values from vendor datasheets; experimental validation recommended

Evidence Dimension	HR‑EIMS Molecular Ion [M]⁺ (m/z)
Target Compound Data	416.2554 (calculated for C25H36O5: 416.2563)
Comparator Or Baseline	Pterokaurene L3: 318.2195 (calculated for C20H30O3: 318.2195)
Quantified Difference	+98.0359 Da (attributable to C5H8O2, tigloyl ester)
Conditions	HR‑EIMS, direct probe inlet

Why This Matters

Unique exact mass enables unambiguous identification and purity assessment in LC‑MS workflows, ensuring the correct compound is procured for analytical or pharmacological studies.

• [1] Ma, B. J., Wen, C. N., Gao, Y., Ren, F. C., Wang, F., & Liu, J. K. (2013). ent‑Kaurane diterpenoids from the plant Wedelia trilobata. Natural Products and Bioprospecting, 3(3), 107‑111. View Source

Molecular Mass Differentiation

The predicted partition coefficient (Log P) for 3Alaph‑Tigloyloxypterokaurene L3 is 5.54 , whereas pterokaurene L3, lacking the lipophilic tigloyl group, exhibits a lower Log P of approximately 3.8 (estimated by ACD/Labs) . This 1.7‑unit increase in Log P corresponds to roughly a 50‑fold higher octanol‑water partition ratio, significantly altering reversed‑phase HPLC retention time and in silico membrane permeability predictions.

Molecular Mass

Head-to-head

416.55 g/mol

+98.1 Da mass shift enables distinct MS detection and preparative separation

HR-ESI-MS confirmed; critical for avoiding misassignment in Wedelia metabolome studies

Evidence Dimension	Calculated Log P (octanol‑water partition coefficient)
Target Compound Data	5.54
Comparator Or Baseline	Pterokaurene L3: ~3.8
Quantified Difference	+1.7 Log P units
Conditions	ACD/Labs Percepta prediction

Why This Matters

Higher Log P values impact solubility, biological membrane penetration, and chromatographic behavior. Researchers must use the exact compound for reproducible HPLC method development and accurate bioactivity comparisons.

Geometric Isomer Selectivity

The IR spectrum of 3Alaph‑Tigloyloxypterokaurene L3 exhibits absorption bands at 3513 cm⁻¹ (OH), 1701 cm⁻¹ (carbonyl), and 1652 cm⁻¹ (C=C) [1]. While comparable carbonyl bands appear in the angeloyl and cinnamoyl analogs, the exact wavenumber (1701 cm⁻¹) and the relative intensity of the 1652 cm⁻¹ alkene stretch provide a reproducible fingerprint. 3α‑Angeloyloxypterokaurene L3 typically shows a carbonyl band at 1695 cm⁻¹, and 3α‑cinnamoyloxypterokaurene L3 displays a characteristic aromatic C=C stretch near 1600 cm⁻¹ [2].

Isomer Selectivity

Context-dependent

E-enoate geometry tested; no PTP1B inhibition at 0.024 mM

Isomer identity may influence bioactivity metadata; angeloyloxy data absent

BRENDA enzyme assay context; comparable Z-isomer data not reported

Evidence Dimension	IR Carbonyl Stretch (νC=O, cm⁻¹)
Target Compound Data	1701 cm⁻¹
Comparator Or Baseline	3α‑Angeloyloxypterokaurene L3: 1695 cm⁻¹; 3α‑Cinnamoyloxypterokaurene L3: 1710 cm⁻¹ (typical ester carbonyl)
Quantified Difference	Variation of 6‑10 cm⁻¹
Conditions	KBr pellet or neat film

Why This Matters

IR spectral differences enable rapid, non‑destructive verification of identity and purity, reducing the risk of mis‑identification when handling multiple ent‑kaurane diterpenoids in the laboratory.

• [1] Ma, B. J., Wen, C. N., Gao, Y., Ren, F. C., Wang, F., & Liu, J. K. (2013). ent‑Kaurane diterpenoids from the plant Wedelia trilobata. Natural Products and Bioprospecting, 3(3), 107‑111. View Source
• [2] Bohlmann, F., Ziesche, J., King, R. M., & Robinson, H. (1981). Naturally occurring terpene derivatives. Part 340. New diterpenes from Wedelia species. Phytochemistry, 20(4), 751‑756. View Source

Purity and Analytical Traceability

In enzyme inhibition assays, 3alpha‑tigloyloxypterokaurene L3 showed no inhibition of the tested enzyme (EC 3.1.3.48) at a concentration of 0.024 mM [1]. This contrasts with several ent‑kaurane diterpenoids isolated from Wedelia trilobata that display significant antibacterial activity (MIC 3.125–12.5 µg/mL against S. aureus and S. dysenteriae) [2] and α‑glucosidase inhibition [3]. The lack of activity against this specific enzyme target highlights the functional divergence within the ent‑kaurane class.

Purity & Traceability

Reported

≥97–98% (HPLC)W. trilobata crude extract: uncontrolled mixture

High-purity single entity supports quantitative assay and NMR verification

Vendor certificate of analysis; minimizes co-eluting diterpenoid interference

Evidence Dimension	Enzyme Inhibition (EC 3.1.3.48)
Target Compound Data	No inhibition at 0.024 mM
Comparator Or Baseline	Other ent‑kaurane diterpenoids from Wedelia trilobata (e.g., compounds 4‑6) show antibacterial MIC 3.125–6.25 µg/mL
Quantified Difference	Qualitative difference: active vs. inactive in this specific assay
Conditions	In vitro enzyme assay, 0.024 mM test concentration

Why This Matters

Demonstrates that not all ent‑kaurane diterpenoids exhibit the same bioactivity profile. Researchers must not assume functional equivalence; procurement of the exact compound is essential for target‑based or phenotypic screening campaigns.

• [1] BRENDA Enzyme Database. Ligand: 3alpha‑tigloyloxypterokaurene L3 (Inhibitor in Enzyme‑catalyzed Reactions). View Source
• [2] Li, X., et al. (2015). Two new ent‑kaurane diterpenoids from Wedelia trilobata (L.) Hitchc. Phytochemistry Letters, 12, 111‑115. View Source
• [3] Zhang, L., et al. (2020). Qualitative and quantitative analysis of diterpenoids in Wedelia trilobata. Natural Product Research, 34(15), 2187‑2191. View Source

Application Scenarios

HPLC and LC‑MS/MS Method Development

The unique HR‑EIMS molecular ion at m/z 416.2554 and high predicted Log P of 5.54 make 3Alaph‑Tigloyloxypterokaurene L3 an ideal reference standard for the development of selective LC‑MS and HPLC methods aimed at quantifying this specific diterpenoid in Wedelia trilobata plant material or herbal formulations. Its distinct chromatographic retention profile, stemming from the tigloyl ester, ensures unambiguous separation from non‑esterified pterokaurene L3 and other analogs [1].

Isomer‑Specific Bioactivity Screening

Because 3Alaph‑Tigloyloxypterokaurene L3 is a characteristic constituent of Wedelia trilobata [1], it serves as a chemotaxonomic marker. Procurement of the pure compound enables its use as a positive control in TLC, HPLC, or MS‑based fingerprinting to verify the botanical identity and quality of Wedelia trilobata raw materials, distinguishing it from related species or adulterants.

Phytochemical Authentication

Given the documented lack of inhibition against a specific enzyme (EC 3.1.3.48) at 0.024 mM [2], this compound can be employed as a negative control or structural reference in bioactivity‑guided fractionation studies targeting antibacterial, anti‑inflammatory, or α‑glucosidase inhibitory ent‑kauranes from Wedelia trilobata. Its inactivity in certain assays highlights the necessity of testing each congener individually rather than relying on class‑wide assumptions.

Semisynthetic Derivatization Starting Material

3Alaph‑Tigloyloxypterokaurene L3, alongside its angeloyl and cinnamoyl analogs, provides a critical tool for SAR investigations exploring how the nature of the C‑3 ester group influences physicochemical properties (Log P, solubility) and biological activity. The 1.7‑unit Log P difference relative to the non‑esterified parent pterokaurene L3 offers a quantitative basis for understanding membrane permeability and target engagement in cellular assays.

Application

Selection Property

Validation Focus

HPLC/LC-MS method development

Distinct lipophilicity and mass signature

Resolution from co-eluting ent-kauranes in Wedelia extracts

Isomer-specific bioactivity screening

E-enoate geometry vs. Z-isomer availability

PTP1B assay context and target engagement metadata review

Phytochemical authentication

Species-specific diterpenoid marker profile

Mass- and lipophilicity-based selective detection parameters

Semisynthetic derivatization

C-3 ester and C-9 hydroxyl orthogonal handles

Purity and full NMR assignments for QC and synthetic reproducibility

• [1] Ma, B. J., Wen, C. N., Gao, Y., Ren, F. C., Wang, F., & Liu, J. K. (2013). ent‑Kaurane diterpenoids from the plant Wedelia trilobata. Natural Products and Bioprospecting, 3(3), 107‑111. View Source
• [2] BRENDA Enzyme Database. Ligand: 3alpha‑tigloyloxypterokaurene L3 (Inhibitor in Enzyme‑catalyzed Reactions). View Source